N-(sec-butyl)-N'-(2-chlorophenyl)thiourea

• IUPAC Name: 1-butan-2-yl-3-(2-chlorophenyl)thiourea
• InChI: InChI=1S/C11H15ClN2S/c1-3-8(2)13-11(15)14-10-7-5-4-6-9(10)12/h4-8H,3H2,1-2H3,(H2,13,14,15)
• InChI Key: PITIASLCZJJAAU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=S)NC1=CC=CC=C1Cl
• Molecular Formula: C11H15ClN2S
• Molecular Weight: 242.77 g/mol

Description

Synthesis Analysis N-(sec-butyl)-N'-(2-chlorophenyl)thiourea and related derivatives have been synthesized through reactions involving aromatic chlorophenyl and alkyl groups. These compounds are typically characterized by spectroscopic techniques, including infrared (IR), nuclear magnetic resonance (NMR), and sometimes X-ray crystallography. For instance, a series of thiourea derivatives were synthesized and characterized, demonstrating the use of typical spectroscopic techniques for their identification (Yusof et al., 2010).

Molecular Structure Analysis The molecular structure of these thiourea compounds often showcases intramolecular hydrogen bonding and specific configurations (trans-cis or cis-trans) relative to the thiourea moiety. Single-crystal X-ray diffraction has been used to determine the precise molecular conformation and arrangement in the crystal lattice for some derivatives, confirming their structural integrity and specific molecular orientation (Saeed & Parvez, 2005).

Chemical Reactions and Properties Thiourea derivatives undergo various chemical reactions, including interactions with metal ions to form complexes. These interactions are crucial for understanding the chemical properties and reactivity of such compounds. For example, synthesis and characterization of metal complexes of thiourea derivatives have been explored, shedding light on their potential for forming stable complexes with transition metals (Wahdan, 2020).